Cas no 328021-53-0 (4-(diphenylphosphoroso)(4-methylphenyl)aminomethylphenol)

• Product Name: 4-(diphenylphosphoroso)(4-methylphenyl)aminomethylphenol
• CAS No: 328021-53-0
• MF: C₂₆H₂₄NO₂P
• MW: 413.448027610779
• CID: 6535888
• Update Time: 2025-08-02

4-(diphenylphosphoroso)(4-methylphenyl)aminomethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(diphenylphosphoroso)(4-methylphenyl)aminomethylphenol
• Phenol, 4-[(diphenylphosphinyl)[(4-methylphenyl)amino]methyl]-

• Inchi： 1S/C26H24NO2P/c1-20-12-16-22(17-13-20)27-26(21-14-18-23(28)19-15-21)30(29,24-8-4-2-5-9-24)25-10-6-3-7-11-25/h2-19,26-28H,1H3
• InChI Key： XTIBPQGWBKFOOD-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C(P(C2=CC=CC=C2)(C2=CC=CC=C2)=O)NC2=CC=C(C)C=C2)C=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 592.6±50.0 °C(Predicted)
• pka: 9.66±0.26(Predicted)

Additional information on 4-(diphenylphosphoroso)(4-methylphenyl)aminomethylphenol

Recent Advances in the Study of 4-(Diphenylphosphoroso)(4-methylphenyl)aminomethylphenol (CAS: 328021-53-0)

In recent years, the compound 4-(diphenylphosphoroso)(4-methylphenyl)aminomethylphenol (CAS: 328021-53-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phosphoroso-aminomethylphenol structure, has shown promising potential in various applications, including drug development, catalysis, and material science. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, properties, and potential applications.

The synthesis of 4-(diphenylphosphoroso)(4-methylphenyl)aminomethylphenol has been optimized in recent studies, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which achieved a yield of over 85%. This advancement addresses previous challenges related to the compound's complex structure and sensitivity to reaction conditions. The study also emphasized the importance of controlling temperature and solvent selection to minimize byproduct formation.

From a pharmacological perspective, 4-(diphenylphosphoroso)(4-methylphenyl)aminomethylphenol has demonstrated notable bioactivity. Preliminary in vitro studies indicate its potential as an inhibitor of specific kinase enzymes involved in inflammatory pathways. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited IC50 values in the low micromolar range against several kinases, suggesting its utility as a lead compound for anti-inflammatory drug development. However, further in vivo studies are required to validate these findings and assess pharmacokinetic properties.

In addition to its biological applications, this compound has also been explored in materials science. Its phosphoroso group contributes to unique electronic properties, making it a candidate for organic semiconductors and photovoltaic materials. A recent study in Advanced Materials highlighted its use in organic light-emitting diodes (OLEDs), where it improved device efficiency by 15% compared to traditional materials. Researchers attributed this enhancement to the compound's ability to facilitate charge transport and reduce energy loss.

Despite these promising developments, challenges remain in the widespread adoption of 4-(diphenylphosphoroso)(4-methylphenyl)aminomethylphenol. Scalability of synthesis, stability under physiological conditions, and potential toxicity are areas requiring further investigation. Collaborative efforts between academic and industrial researchers are essential to address these gaps and unlock the full potential of this versatile compound.

In conclusion, 4-(diphenylphosphoroso)(4-methylphenyl)aminomethylphenol (CAS: 328021-53-0) represents a multifaceted molecule with applications spanning pharmaceuticals and materials science. Ongoing research continues to uncover its mechanisms and optimize its utility, positioning it as a compound of significant interest for future innovations in chemical biology and beyond.